Cas no 55847-59-1 (3H-Phenothiazin-3-one, 2-(methylphenylamino)-)

3H-Phenothiazin-3-one, 2-(methylphenylamino)- Properties

Names and Identifiers

• 2-(N-methylanilino)phenothiazin-3-one
• 3H-Phenothiazin-3-one, 2-(methylphenylamino)-
• 55847-59-1
• DTXSID70480451

• InChIKey： QIOXHHNXHRDBOQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H14N2OS/c1-21(13-7-3-2-4-8-13)16-11-15-19(12-17(16)22)23-18-10-6-5-9-14(18)20-15/h2-12H,1H3
• SMILES： C1=CC=C(N(C2=CC3=NC4=CC=CC=C4SC3=CC2=O)C)C=C1

Computed Properties

• Exact Mass: 318.08282
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 318.08268425g/mol
• Heavy Atom Count: 23
• Complexity: 586
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 32.67